Cas no 30828-96-7 ((2Z,2'Z)-3,3'-(1,4-Phenylene)bis(2-methylacrylaldehyde))

• Product Name: (2Z,2'Z)-3,3'-(1,4-Phenylene)bis(2-methylacrylaldehyde)
• CAS No: 30828-96-7
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 4712434
• Update Time: 2025-06-13

(2Z,2'Z)-3,3'-(1,4-Phenylene)bis(2-methylacrylaldehyde) Chemical and Physical Properties

Names and Identifiers

• (2Z,2'Z)-3,3'-(1,4-phenylene)bis(2-methylacrylaldehyde)
• SBB071672
• T3158
• (2E,2'E)-3,3'-(1,4-phenylene)bis(2-methylacrylaldehyde)
• 2-propenal, 3,3'-(1,4-phenylene)bis[2-methyl-, (2Z,2'Z)-
• (2Z)-3-[4-((1Z)-2-methyl-3-oxoprop-1-enyl)phenyl]-2-methylprop-2-enal
• (2Z,2'Z)-3,3'-(1,4-Phenylene)bis(2-methylacrylaldehyde)

• Inchi： 1S/C14H14O2/c1-11(9-15)7-13-3-5-14(6-4-13)8-12(2)10-16/h3-10H,1-2H3/b11-7-,12-8-
• InChI Key： AGJMNYLBIZPTKE-OXAWKVHCSA-N
• SMILES： O=C/C(/C)=C\C1C=CC(/C=C(\C=O)/C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 273
• Topological Polar Surface Area: 34.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes

Additional information on (2Z,2'Z)-3,3'-(1,4-Phenylene)bis(2-methylacrylaldehyde)

Exploring the Unique Properties and Applications of (2Z,2'Z)-3,3'-(1,4-Phenylene)bis(2-methylacrylaldehyde) (CAS No. 30828-96-7)

The compound (2Z,2'Z)-3,3'-(1,4-Phenylene)bis(2-methylacrylaldehyde), with CAS No. 30828-96-7, is a fascinating organic molecule that has garnered significant attention in the fields of synthetic chemistry, materials science, and pharmaceuticals. Its unique structure, featuring a central 1,4-phenylene core flanked by two 2-methylacrylaldehyde groups in the Z-configuration, makes it a versatile building block for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in designing advanced materials, such as polymers, liquid crystals, and photoactive systems.

One of the most intriguing aspects of (2Z,2'Z)-3,3'-(1,4-Phenylene)bis(2-methylacrylaldehyde) is its role in click chemistry and cross-coupling reactions. The presence of reactive aldehyde groups allows for facile functionalization, enabling the creation of complex molecular architectures. This property is particularly valuable in the development of drug delivery systems and bioconjugation, where precise control over molecular interactions is crucial. Recent studies have highlighted its utility in synthesizing fluorescent probes and sensors, which are essential tools in biomedical research and diagnostics.

In the context of sustainable chemistry, (2Z,2'Z)-3,3'-(1,4-Phenylene)bis(2-methylacrylaldehyde) has emerged as a candidate for green synthesis methodologies. Its ability to participate in catalyst-free reactions aligns with the growing demand for environmentally friendly chemical processes. This is particularly relevant given the increasing focus on carbon footprint reduction and circular economy principles in the chemical industry. Researchers are exploring its use in renewable energy applications, such as organic photovoltaics, where its conjugated system can enhance light absorption and charge transport.

The compound's stereochemistry also plays a critical role in its applications. The Z-configuration of the 2-methylacrylaldehyde groups imparts distinct geometric and electronic properties, which can influence the performance of derived materials. For instance, in supramolecular chemistry, this configuration facilitates the formation of well-defined self-assembled structures, which are useful in nanotechnology and molecular electronics. The ability to fine-tune these properties through minor structural modifications makes (2Z,2'Z)-3,3'-(1,4-Phenylene)bis(2-methylacrylaldehyde) a valuable tool for materials design.

Another area of interest is the compound's potential in pharmaceutical research. The aldehyde functionalities can serve as handles for introducing pharmacophores, enabling the synthesis of novel bioactive molecules. Recent trends in drug discovery emphasize the importance of scaffold diversity, and this compound's rigid yet flexible structure offers a unique platform for exploring new therapeutic agents. Its compatibility with high-throughput screening techniques further enhances its appeal in modern medicinal chemistry.

From a commercial perspective, (2Z,2'Z)-3,3'-(1,4-Phenylene)bis(2-methylacrylaldehyde) is gaining traction as a specialty chemical. Its synthesis, though challenging, has been optimized to meet the demands of scale-up production. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. The growing interest in custom synthesis and contract research has further boosted its market presence, with companies offering tailored solutions for specific applications.

In conclusion, (2Z,2'Z)-3,3'-(1,4-Phenylene)bis(2-methylacrylaldehyde) (CAS No. 30828-96-7) represents a compelling example of how molecular design can unlock new possibilities in science and technology. Its multifaceted applications, from advanced materials to biomedical research, underscore its importance in contemporary chemistry. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in sustainability, healthcare, and innovation.